4-Ethoxy-N-(1H-[1,2,4]triazol-3-yl)-benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-(1H-1,2,4-triazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C10H12N4O3S/c1-2-17-8-3-5-9(6-4-8)18(15,16)14-10-11-7-12-13-10/h3-7H,2H2,1H3,(H2,11,12,13,14)
• InChI Key: JILSMSZFVTUUHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=NC=NN2
• Molecular Formula: C10H12N4O3S
• DSSTOX Substance ID: DTXSID501332984
• Molecular Weight: 268.29 g/mol
• Solubility: 21.8 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 876723-01-2

Description

“4-Ethoxy-N-(1H-[1,2,4]triazol-3-yl)-benzenesulfonamide” is a derivative of 1,2,4-triazole. Triazole derivatives are significant heterocycles that exhibit broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves various strategies. One efficient strategy for constructing 1,2,4-triazol-3-ones involves a copper-promoted [3 + 2] annulation reaction of amidine hydrochlorides and isocyanates. This transformation may undergo nucleophilic attack of amidines on isocyanates and copper-promoted intramolecular N–N oxidative coupling.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis. The single-crystal X-ray diffraction analysis reveals complex structures.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives are diverse. For instance, a copper-promoted [3 + 2] annulation reaction of amidine hydrochlorides and isocyanates can be used to construct 1,2,4-triazol-3-ones.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives vary. For instance, some compounds synthesized are thermally stable with decomposition onset temperatures ranging from 147–228 °C, exhibit acceptable densities (1.77–1.80 g cm −3), and optimal oxygen balance.

Future Directions

The future directions in the research of 1,2,4-triazole derivatives are promising. Given the importance of the triazole scaffold, its synthesis has attracted much attention. The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.